Cas no 959236-70-5 (7-(trifluoromethyl)-1H-indazole-3-carboxylic acid)

• Product Name: 7-(trifluoromethyl)-1H-indazole-3-carboxylic acid
• CAS No: 959236-70-5
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• MDL: MFCD07378907
• CID: 1006688
• PubChem ID: 34176098
• Update Time: 2025-06-25

7-(trifluoromethyl)-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(trifluoromethyl)-1H-indazole-3-carboxylic acid
• 7-(Trifluoromethyl)-1H-indazole-3-carboxylic acid (ACI)
• 7-Trifluoromethyl-1H-indazole-3-carboxylic acid
• 959236-70-5
• AAQQEWUHMVGQQX-UHFFFAOYSA-N
• AKOS023112316
• 7-(trifluoromethyl)-2H-indazole-3-carboxylic acid
• DB-415206
• CS-0050122
• EN300-1616839
• TQP0724
• P10474
• 7-(TRIFLUOROMETHYL)-1H-INDAZOLE-3-CARBOXYLICACID
• AS-50519
• MFCD07378907
• SB40316
• SCHEMBL16240695
• SY343090

• MDL： MFCD07378907
• Inchi： 1S/C9H5F3N2O2/c10-9(11,12)5-3-1-2-4-6(5)13-14-7(4)8(15)16/h1-3H,(H,13,14)(H,15,16)
• InChI Key： AAQQEWUHMVGQQX-UHFFFAOYSA-N
• SMILES： O=C(C1C2C=CC=C(C=2NN=1)C(F)(F)F)O

Computed Properties

• Exact Mass: 230.03031189g/mol
• Monoisotopic Mass: 230.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 252.4±40.0 °C at 760 mmHg
• Flash Point: 106.5±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

7-(trifluoromethyl)-1H-indazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 7-(trifluoromethyl)-1H-indazole-3-carboxylic acid

7-(Trifluoromethyl)-1H-indazole-3-carboxylic acid: A Comprehensive Overview

7-(Trifluoromethyl)-1H-indazole-3-carboxylic acid (CAS No: 959236-70-5) is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals and materials science. This compound belongs to the indazole family, a class of heterocyclic aromatic compounds known for their unique electronic properties and versatility in chemical synthesis. The presence of the trifluoromethyl group at the 7-position and the carboxylic acid group at the 3-position imparts distinctive reactivity and functionality to this molecule, making it a subject of intense research interest.

The indazole ring system is a fused bicyclic structure consisting of a benzene ring and an imidazole ring. The trifluoromethyl group (-CF₃) is a strong electron-withdrawing group, which significantly influences the electronic properties of the molecule. This group not only enhances the stability of the compound but also plays a crucial role in modulating its reactivity in various chemical reactions. The carboxylic acid group (-COOH) at the 3-position introduces acidic properties, enabling this compound to participate in reactions such as esterification and amidation, which are essential in drug design and polymer synthesis.

Recent studies have highlighted the potential of 7-(trifluoromethyl)-1H-indazole-3-carboxylic acid as a building block for constructing advanced materials with tailored properties. For instance, researchers have explored its use in synthesizing coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications. The trifluoromethyl group's electron-withdrawing nature facilitates strong metal-ligand interactions, which are critical for the formation of robust MOFs.

In the pharmaceutical industry, 7-(trifluoromethyl)-1H-indazole-3-carboxylic acid has shown promise as a lead compound for drug development. Its unique structure allows for extensive functionalization, enabling researchers to design molecules with specific biological activities. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating various diseases, including cancer and inflammatory disorders.

The synthesis of 7-(trifluoromethyl)-1H-indazole-3-carboxylic acid involves a multi-step process that typically starts with the preparation of an indazole derivative followed by functionalization with the trifluoromethyl and carboxylic acid groups. Recent advancements in catalytic methods and green chemistry have made this synthesis more efficient and environmentally friendly. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled precise control over the substitution pattern on the indazole ring.

From an environmental perspective, 7-(trifluoromethyl)-1H-indazole-3-carboxylic acid exhibits low toxicity and biodegradability under controlled conditions. This makes it suitable for applications where eco-friendliness is a priority. However, further studies are required to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, 7-(trifluoromethyl)-1H-indazole-3-carboxylic acid (CAS No: 959236-70-5) is a versatile compound with immense potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science applications, positions it as a key player in future innovations. As research continues to uncover new possibilities for this compound, its role in advancing technology and medicine is likely to grow significantly.